Cas no 104343-33-1 (b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl)

b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl structure
104343-33-1 structure
Product Name:b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
CAS No:104343-33-1
MF:C13H25NO10
MW:355.338305234909
CID:149970
PubChem ID:457676
Update Time:2025-04-19

b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
    • (2R,3R,4S,5S)-2-(hydroxymethyl)-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-methoxyoxan-2-yl]piperidine-3,4,5-triol
    • 7-O-BETA-D-GLUCOPYRANOSYL-ALPHA-HOMONOJIRIMYCIN
    • MDL 25637
    • methyl 1-C-[(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidin-2-yl]-beta-D-glucopyranoside
    • 7-O-Glucosyl-α-homonojirimycin
    • 7-O-β-D-Glucopyranosyl-α-homonojirimycin
    • 7-O-β-D-Glucopyranosyl-2,6-dideoxy-2,6-epimino-D-glycero-L-gulo-heptitol
    • (2R)-2α-[(β-D-Glucopyranosyloxy)methyl]-6β-(hydroxymethyl)-3α,4β,5α-piperidinetriol
    • 2,6-Dideoxy-2,6-imino-7-O-.beta.-D-glucopyranosyl-D-glycero-L-gulo-heptitol hydrochloride hydrate
    • .BETA.-D-GLUCOPYRANOSIDE, ((2R,3S,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)-2-PIPERIDINYL)METHYL
    • 2,6-DIDEOXY-2,6-IMINO-7-O-.BETA.-D-GLUCOPYRANOSYL-D-GLYCERO-L-GULO-HEPTITOL
    • CHEMBL478209
    • 2,6-Dideoxy-2,6-imino-7-O-(beta-D-glucopyranosyl)-D-glycero-L-gulo-heptitol
    • NSC630254
    • 7-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-HOMONOJIRIMYCIN
    • MDL-25637
    • (2R,3R,4S,5S,6R)-2-(hydroxymethyl)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]piperidine-3,4,5-triol
    • BDBM50263042
    • .beta.-D-glucopyranoside, [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
    • SCHEMBL305712
    • PUGMWU0AL6
    • Mdl-25,637
    • PD183164
    • 7-O-b-D-Glucopyranosyl-a-homonojirimycin
    • UNII-PUGMWU0AL6
    • 104343-33-1
    • (2R,3R,4S,5S,6R)-2-(hydroxymethyl)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]piperidine-3,4,5-triol
    • D-glycero-L-gulo-Heptitol, 2,6-dideoxy-7-O-beta-D-glucopyranosyl-2,6-imino-
    • 2-(hydroxymethyl)-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]piperidine-3,4,5-triol
    • NCI60_009803
    • CHEMBL2010388
    • PD183165
    • Inchi： 1S/C13H25NO10/c15-1-4-7(17)10(20)8(18)5(14-4)3-23-13-12(22)11(21)9(19)6(2-16)24-13/h4-22H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11+,12-,13-/m1/s1
    • InChI Key： VCIPQQCYKMORDY-KBYFLBCBSA-N
    • SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)N1)O)O)O

Computed Properties

  • Exact Mass: 355.147846
  • Monoisotopic Mass: 355.147846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -4.7
  • Topological Polar Surface Area: 192

Experimental Properties

  • Density: 1.68
  • Boiling Point: 652.7°C at 760 mmHg
  • Flash Point: 348.6°C
  • Refractive Index: 1.654
  • PSA: 192.33000
  • LogP: -5.45290

b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl Related Literature

Related Categories

104343-33-1 (b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.